
IUPAC Naming Conventions for Substituted
Benzyl Bromides

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
1-(Bromomethyl)-4-chloro-2-

fluoro-5-methoxybenzene

Cat. No.: B15231295

Get Quote

Introduction
In the fields of medicinal chemistry, materials science, and synthetic organic chemistry,

precision in communication is paramount. The unambiguous identification of molecular

structures through a systematic naming convention is the foundation upon which reproducible

and reliable scientific work is built. The benzyl bromide scaffold is a frequently encountered

structural motif, valued for its utility as a versatile building block in the synthesis of more

complex molecules. However, the nomenclature for its substituted derivatives can present

challenges, particularly when multiple functional groups are present.

This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of the International Union of Pure and Applied Chemistry (IUPAC)

naming conventions for substituted benzyl bromides. Moving beyond a simple recitation of

rules, this document elucidates the underlying logic of the IUPAC system, enabling users to

confidently and systematically name these critical compounds.
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Part 1: Foundational Principles of Aromatic
Nomenclature
A robust understanding of IUPAC nomenclature for substituted benzyl bromides begins with a

firm grasp of the foundational principles for naming aromatic systems. The logic is built upon

identifying a core parent structure and then systematically describing the groups attached to it.

The Systematic Name of the Core Structure:
(Bromomethyl)benzene
While commonly referred to as "benzyl bromide," the preferred IUPAC systematic name for the

unsubstituted structure is (bromomethyl)benzene.[1][2][3] This name precisely describes its

components: a bromomethyl group (a methyl group substituted with a bromine atom) attached

to a benzene ring.[4][5] The parentheses are crucial as they encapsulate the substituent,

indicating that the bromine is attached to the methyl group, which in turn is attached to the

parent benzene ring.

Phenyl vs. Benzyl: A Critical Distinction
A frequent point of confusion in organic nomenclature is the distinction between "phenyl" and

"benzyl" groups.[6] Misuse of these terms can lead to significant structural ambiguity.

Phenyl group (C₆H₅- or Ph-): A phenyl group is a benzene ring acting as a substituent,

directly attached to a parent chain or structure.[7][8]

Benzyl group (C₆H₅CH₂- or Bn-): A benzyl group consists of a phenyl group attached to a

methylene (-CH₂-) bridge.[7][9] It is this methylene linker that is then attached to the rest of

the molecule.

This distinction is the reason the systematic name is (bromomethyl)benzene rather than a

name derived from a "benzyl" parent, as the core structure is the benzene ring itself.[6][7]

Part 2: The IUPAC Priority System for Substituents
When a benzene ring bears multiple substituents, a systematic hierarchy must be employed to

determine the parent name and the numbering of the ring. This is governed by the principle of

functional group priority.[10][11]
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The Role of the Principal Functional Group
The functional group with the highest priority, known as the principal functional group, dictates

the suffix of the parent name.[10][12][13] For instance, if a carboxylic acid group is present on

the ring, the parent name becomes benzoic acid, and all other substituents, including the

(bromomethyl) group, are named as prefixes.[14]

Table of Functional Group Priorities
The following table summarizes the decreasing order of priority for common functional groups

encountered in drug development and organic synthesis. A group higher in the table takes

precedence and defines the parent name of the molecule.[10][12][13][14]

Priority Rank
Class of
Compound

Suffix (as Principal
Group)

Prefix (as
Substituent)

1 Carboxylic Acids
-oic acid / -carboxylic

acid
carboxy-

2 Esters -oate / -carboxylate alkoxycarbonyl-

3 Amides -amide / -carboxamide carbamoyl-

4 Nitriles -nitrile / -carbonitrile cyano-

5 Aldehydes -al / -carbaldehyde formyl-

6 Ketones -one oxo-

7 Alcohols -ol hydroxy-

8 Amines -amine amino-

- Ethers (not used as suffix) alkoxy-

- Halides (not used as suffix)
halo- (bromo-, chloro-,

etc.)

- Nitro Compounds (not used as suffix) nitro-

- Alkyl Groups (not used as suffix)
alkyl- (methyl-, ethyl-,

etc.)
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Note: Halides, nitro groups, and alkyl groups have no suffix and are always cited as prefixes.

[12]

Part 3: Step-by-Step Protocol for Naming
Substituted Benzyl Bromides
The following is a self-validating workflow for systematically assigning the IUPAC name to any

substituted benzyl bromide.

Step 1: Identify All Substituents and the Principal Functional Group

Examine the molecule to identify all substituents on the benzene ring, including the

(bromomethyl) group.

Using the priority table in Section 2.2, determine if there is a principal functional group that

will define the parent name.

Step 2: Determine the Parent Name

Case A: A Principal Group is Present: If a high-priority group exists, the parent name is

based on the benzene ring incorporating that group. IUPAC retains several common names

as preferred names, such as phenol (-OH), aniline (-NH₂), benzoic acid (-COOH), and

toluene (-CH₃).[15]

Case B: No Principal Group is Present: If all substituents are of low priority (e.g., halides,

alkyls, nitro), the parent name is simply benzene.

Step 3: Number the Benzene Ring

The carbon atom bearing the principal functional group is assigned locant 1.[16]

If no principal group exists, numbering begins on a substituted carbon and proceeds around

the ring to give the set of locants for all substituents the lowest possible values.[15][17]

If a choice still exists, priority is given to the substituent that comes first alphabetically.

Step 4: Identify and Name All Substituents with Locants
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For each substituent, including (bromomethyl), assign its corresponding locant number from

Step 3.

Remember that the (bromomethyl) group is a single entity.

Step 5: Assemble the Final Name

Arrange all substituent prefixes in alphabetical order. Prefixes like di-, tri-, etc., are ignored

for alphabetization purposes.

Combine the alphabetized prefixes (with their locants) before the parent name. Numbers are

separated from letters with hyphens, and from other numbers with commas.

Part 4: Visualizing the Naming Logic
To further clarify the decision-making process, the following workflow diagram illustrates the

logical steps for naming these compounds.
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Workflow for Naming Substituted Benzyl Bromides

Start: Identify all substituents on the benzene ring

Is there a principal functional group (e.g., -COOH, -OH)?

YES: The parent name is based on the common name (e.g., Benzoic Acid, Phenol)

Yes

NO: The parent name is 'benzene'

No

Assign locant '1' to the carbon with the principal functional group

Number the ring starting with the first substituent alphabetically to give the lowest locant set

Number the ring to give the lowest possible locants to other substituents

List all substituents, including '(bromomethyl)', with their locants

Assemble the final name:
(Alphabetical Prefixes) + (Parent Name)

Click to download full resolution via product page

Caption: A flowchart detailing the systematic IUPAC naming process.

Part 5: Worked Examples
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Application of the protocol is best understood through practical examples.

Example 1: Halogen and Nitro Substituents

Structure: A benzene ring with a (bromomethyl) group, a chloro group, and a nitro group at

positions 1, 2, and 4 respectively.

Step 1 (Identify Groups): Substituents are (bromomethyl), chloro, and nitro. None of these

confers a special name.

Step 2 (Parent Name): The parent name is benzene.

Step 3 (Numbering): To achieve the lowest locant set (1, 2, 4), we start at one of the

substituents. Alphabetical priority (bromomethyl -> chloro -> nitro) gives the (bromomethyl)

group position 1. Numbering towards the chloro group gives 1,2,4.

Step 4 (Name Substituents): 1-(bromomethyl), 2-chloro, 4-nitro.

Step 5 (Assemble Name): Alphabetizing the substituents (bromomethyl, chloro, nitro) leads

to the final name: 2-Chloro-1-(bromomethyl)-4-nitrobenzene.

Example 2: Presence of a Hydroxyl Group

Structure: A benzene ring with a (bromomethyl) group and a hydroxyl (-OH) group, para to

each other.

Step 1 (Identify Groups): Substituents are (bromomethyl) and hydroxyl. The hydroxyl group

has higher priority.

Step 2 (Parent Name): The presence of the -OH group makes the parent name phenol.

Step 3 (Numbering): The carbon attached to the -OH group is C1. The (bromomethyl) group

is therefore at C4.

Step 4 (Name Substituents): 4-(bromomethyl).

Step 5 (Assemble Name): The final name is 4-(Bromomethyl)phenol.
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Example 3: Presence of a Carboxylic Acid Group

Structure: A benzene ring with a (bromomethyl) group and a carboxylic acid (-COOH) group,

meta to each other.

Step 1 (Identify Groups): Substituents are (bromomethyl) and carboxyl. The carboxyl group

has the highest priority.

Step 2 (Parent Name): The parent name is benzoic acid.

Step 3 (Numbering): The carbon of the -COOH attachment point is C1. The (bromomethyl)

group is at C3.

Step 4 (Name Substituents): 3-(bromomethyl).

Step 5 (Assemble Name): The final name is 3-(Bromomethyl)benzoic acid.

Conclusion
The IUPAC nomenclature provides a powerful and logical framework for the precise naming of

complex organic molecules. For substituted benzyl bromides, the key is to correctly identify the

principal functional group, determine the appropriate parent name—whether it be benzene or a

common name like phenol or benzoic acid—and systematically number the ring to assign

locants. By understanding the distinction between benzyl and phenyl groups and adhering to

the established priority rules, researchers can ensure their work is communicated with clarity,

accuracy, and universal understanding, upholding the highest standards of scientific integrity.

References
[10] Chemistry LibreTexts. (2024, June 30). 2.4: IUPAC Naming of Organic Compounds with

Functional Groups. Retrieved from Chemistry LibreTexts website. [18] Wikipedia. (n.d.). IUPAC

nomenclature of organic chemistry. Retrieved from Wikipedia website. [12] Master Organic

Chemistry. (2011, February 14). Table of Functional Group Priorities for Nomenclature.

Retrieved from Master Organic Chemistry website. [1] Chemical Bull. (n.d.). Benzyl Bromide

Manufacturer & Supplier | Industrial Aromatic Alkyl Halide. Retrieved from Chemical Bull

website. [11] eGPAT. (2017, August 8). Priority order of functional groups in IUPAC

nomenclature. Retrieved from eGPAT website. [14] Quora. (2018, January 27). What is the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_I_(Liu)/02%3A_Fundamental_of_Organic_Structures/2.04%3A_IUPAC_Naming_of_Organic_Compounds_with_Functional_Groups
https://en.wikipedia.org/wiki/IUPAC_nomenclature_of_organic_chemistry
https://www.masterorganicchemistry.com/2011/02/14/table-of-functional-group-priorities-for-nomenclature/
https://www.chemicalbull.com/products/benzyl-bromide
https://www.egpat.com/blog/priority-order-of-functional-groups-in-IUPAC-nomenclature
https://www.quora.com/What-is-the-order-of-giving-priorities-for-the-IUPAC-nomenclature-of-organic-compounds-in-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15231295?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


order of giving priorities for the IUPAC nomenclature of organic compounds in chemistry?

Retrieved from Quora website. [19] Study.com. (n.d.). Naming Aromatic Compounds | Systems

& Examples. Retrieved from Study.com website. [9] University of Wisconsin-Madison. (2010,

October 5). Nomenclature of substituted benzene rings. Retrieved from University of

Wisconsin-Madison website. [13] Filo. (2025, January 24). Priority order of nomenclature of all

functional groups. Retrieved from Filo website. University of Calgary. (n.d.). Polysubstituted

benzenes. Retrieved from University of Calgary website. [20] Scribd. (n.d.). 4.2

NOMENCLATURE of BENZENE DERIVATIVES. Retrieved from Scribd website. University of

Calgary. (n.d.). Phenyl or benzyl? Retrieved from University of Calgary website. [21] QUÍMICA

ORGÁNICA. (2024, March 4). IUPAC Nomenclature Rules for Benzene. Retrieved from

QUÍMICA ORGÁNICA website. [22] Chemistry LibreTexts. (2024, March 17). 15.1: Naming

Aromatic Compounds. Retrieved from Chemistry LibreTexts website. [17] Chemistry Steps.

(2024, February 12). Naming Aromatic Compounds. Retrieved from Chemistry Steps website.

[16] ECHEMI. (n.d.). What is the numbering of substituted benzene derivatives according to

IUPAC nomenclature? Retrieved from ECHEMI website. [15] OpenStax. (2023, September 20).

15.1 Naming Aromatic Compounds. Retrieved from OpenStax website. [4] Brainly.in. (2019,

September 26). IUPAC name of benzyl bromide. Retrieved from Brainly.in website. [7] Filo.

(2025, October 10). What is the difference between Phenyl and Benzyl groups? Retrieved from

Filo website. [6] Robertson, D. L. (2010, May 12). Phenyl or Benzyl? Retrieved from an

unknown source. University of Wisconsin-Madison. (n.d.). IUPAC Rules. Retrieved from

University of Wisconsin-Madison website. [23] Michigan State University. (n.d.). Organic

Nomenclature. Retrieved from MSU chemistry website. [8] Reddit. (2024, September 22). How

do you tell the difference between benzyl and phenyl functional groups? Retrieved from Reddit

website. [2] PubChem. (n.d.). Benzyl Bromide | C7H7Br | CID 7498. Retrieved from PubChem

website. [24] IUPAC. (n.d.). Blue Book. Retrieved from IUPAC website. [25] IUPAC. (2013).

Nomenclature of Organic Chemistry. IUPAC Recommendations and Preferred Names 2013.

Retrieved from an unknown source. [3] Thermo Fisher Scientific. (n.d.). Benzyl bromide, 98%

500 mL. Retrieved from Thermo Fisher Scientific website. [5] Wikipedia. (n.d.). Benzyl bromide.

Retrieved from Wikipedia website.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://study.com/academy/lesson/aromatic-compound-naming-types-examples.html
http://www.chem.ualberta.ca/~vederas/Chem_263/outlines/notes_2010/Chem263_Oct5_notes_2010.pdf
https://askfilo.com/user-question-answers-smart-solutions/priority-order-of-nomenclature-of-all-functional-groups-3231393738303534
https://www.scribd.com/document/687393884/4-2-NOMENCLATURE-of-BENZENE-DERIVATIVES
https://www.quimicaorganica.net/en-gb/benzene-nomenclature-rules.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/15%3A_Benzene_and_Aromaticity/15.01%3A_Naming_Aromatic_Compounds
https://www.chemistrysteps.com/naming-aromatic-compounds/
https://www.echemi.com/community/what-is-the-numbering-of-substituted-benzene-derivatives-according-to-iupac-nomenclature_mjart2204272012_44.html
https://openstax.org/books/organic-chemistry/pages/15-1-naming-aromatic-compounds
https://brainly.in/question/12652195
https://askfilo.com/user-question-answers-smart-solutions/what-is-the-difference-between-phenyl-and-benzyl-groups-3430353038333337
http://home.miracosta.edu/dlr/info/phenyl_or_benzyl.htm
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/nomen1.htm
https://www.reddit.com/r/OrganicChemistry/comments/1fmik5i/how_do_you_tell_the_difference_between_benzyl_and/
https://pubchem.ncbi.nlm.nih.gov/compound/7498
https://iupac.org/what-we-do/books/bluebook/
https://iupac.qmul.ac.uk/BlueBook/PDF/P1.pdf
https://www.thermofisher.com/order/catalog/product/105875000
https://en.wikipedia.org/wiki/Benzyl_bromide
https://www.benchchem.com/product/b15231295?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15231295?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Benzyl Bromide Manufacturer & Supplier | Industrial Aromatic Alkyl Halide
[chemicalbull.com]

2. Benzyl Bromide | C7H7Br | CID 7498 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Benzyl bromide, 98% 500 mL | Request for Quote | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

4. brainly.in [brainly.in]

5. Benzyl bromide - Wikipedia [en.wikipedia.org]

6. Phenyl or Benzyl? [home.miracosta.edu]

7. What is the difference between Phenyl and Benzyl groups? | Filo [askfilo.com]

8. reddit.com [reddit.com]

9. chem.ualberta.ca [chem.ualberta.ca]

10. chem.libretexts.org [chem.libretexts.org]

11. egpat.com [egpat.com]

12. masterorganicchemistry.com [masterorganicchemistry.com]

13. Priority order of nomenclature of all functional groups | Filo [askfilo.com]

14. quora.com [quora.com]

15. 15.1 Naming Aromatic Compounds - Organic Chemistry | OpenStax [openstax.org]

16. echemi.com [echemi.com]

17. Naming Aromatic Compounds - Chemistry Steps [chemistrysteps.com]

18. IUPAC nomenclature of organic chemistry - Wikipedia [en.wikipedia.org]

19. Naming Aromatic Compounds | Systems & Examples | Study.com [study.com]

20. scribd.com [scribd.com]

21. IUPAC Nomenclature Rules for Benzene | QUÃ�MICA ORGÃ�NICA
[quimicaorganica.net]

22. chem.libretexts.org [chem.libretexts.org]

23. Organic Nomenclature [www2.chemistry.msu.edu]

24. iupac.org [iupac.org]

25. iupac.qmul.ac.uk [iupac.qmul.ac.uk]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.chemicalbull.com/products/benzyl-bromide
https://www.chemicalbull.com/products/benzyl-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/7498
https://www.thermofisher.com/order/catalog/product/105875000
https://www.thermofisher.com/order/catalog/product/105875000
https://brainly.in/question/12652195
https://en.wikipedia.org/wiki/Benzyl_bromide
http://home.miracosta.edu/dlr/info/phenyl_or_benzyl.htm
https://askfilo.com/user-question-answers-smart-solutions/what-is-the-difference-between-phenyl-and-benzyl-groups-3430353038333337
https://www.reddit.com/r/OrganicChemistry/comments/1fmik5i/how_do_you_tell_the_difference_between_benzyl_and/
http://www.chem.ualberta.ca/~vederas/Chem_263/outlines/notes_2010/Chem263_Oct5_notes_2010.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_I_(Liu)/02%3A_Fundamental_of_Organic_Structures/2.04%3A_IUPAC_Naming_of_Organic_Compounds_with_Functional_Groups
https://www.egpat.com/blog/priority-order-of-functional-groups-in-IUPAC-nomenclature
https://www.masterorganicchemistry.com/2011/02/14/table-of-functional-group-priorities-for-nomenclature/
https://askfilo.com/user-question-answers-smart-solutions/priority-order-of-nomenclature-of-all-functional-groups-3231393738303534
https://www.quora.com/What-is-the-order-of-giving-priorities-for-the-IUPAC-nomenclature-of-organic-compounds-in-chemistry
https://openstax.org/books/organic-chemistry/pages/15-1-naming-aromatic-compounds
https://www.echemi.com/community/what-is-the-numbering-of-substituted-benzene-derivatives-according-to-iupac-nomenclature_mjart2204272012_44.html
https://www.chemistrysteps.com/naming-aromatic-compounds/
https://en.wikipedia.org/wiki/IUPAC_nomenclature_of_organic_chemistry
https://study.com/academy/lesson/aromatic-compound-naming-types-examples.html
https://www.scribd.com/document/687393884/4-2-NOMENCLATURE-of-BENZENE-DERIVATIVES
https://www.quimicaorganica.net/en-gb/benzene-nomenclature-rules.html
https://www.quimicaorganica.net/en-gb/benzene-nomenclature-rules.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/15%3A_Benzene_and_Aromaticity/15.01%3A_Naming_Aromatic_Compounds
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/nomen1.htm
https://iupac.org/what-we-do/books/bluebook/
https://iupac.qmul.ac.uk/BlueBook/PDF/P1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15231295?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [IUPAC Naming Conventions for Substituted Benzyl
Bromides]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15231295/docs#iupac-naming-conventions-for-
substituted-benzyl-bromides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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